Cas no 1206998-33-5 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}propanamide
• CAS No: 1206998-33-5
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6195390
• PubChem ID: 45497842
• Update Time: 2025-10-13

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}propanamide
• 3-(3,5-dimethylisoxazol-4-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)propanamide
• AKOS024652466
• 1206998-33-5
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}propanamide
• F2493-3435
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]propanamide

• Inchi： 1S/C16H17N3O4/c1-10-13(11(2)22-18-10)5-6-16(20)17-9-12-8-15(23-19-12)14-4-3-7-21-14/h3-4,7-8H,5-6,9H2,1-2H3,(H,17,20)
• InChI Key： HMYRMBJXFCBNCC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC(NCC1C=C(C2=CC=CO2)ON=1)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.3Ų

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}propanamide

3-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-{5-(Furan-2-Yl)-1,2-Oxazol-3-Ylmethyl}Propanamide: A Comprehensive Overview

Introduction

The compound with CAS No 1206998-33-5, known as 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}propanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates both oxazole and furan rings, making it a promising candidate for various applications in drug discovery and material science.

Structural Features and Synthesis

The molecule's structure is characterized by the presence of two oxazole rings: one substituted with methyl groups at positions 3 and 5 (3,5-dimethyl) and another substituted with a furan moiety at position 5 (furan-2-yl). The central propanamide group connects these two heterocycles through an amide bond. This arrangement not only imparts stability to the molecule but also introduces potential sites for bioactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole rings followed by their functionalization to introduce the necessary substituents. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

Biological Activity and Applications

Research into the biological activity of this compound has revealed promising results in several areas. For instance, studies have shown that it exhibits moderate to high activity against certain enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. This suggests potential utility in the development of therapeutic agents targeting these conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors.

Recent Research Findings

Recent studies have delved deeper into understanding the molecular mechanisms underlying the biological activity of this compound. For example, researchers have identified key interactions between the molecule and its target enzymes, providing insights into how modifications to its structure could enhance its efficacy.

Furthermore, computational modeling has been employed to predict the compound's behavior under various conditions, aiding in the design of more effective derivatives.

Future Directions

The future of this compound lies in further exploration of its therapeutic potential and optimization for industrial applications. Ongoing research is focused on improving its bioavailability while maintaining its efficacy. Additionally, efforts are underway to scale up its production for use in large-scale manufacturing processes.

In conclusion, 3-(3,5-dimethyl-1,2-Oxazol-4-Yl)-N-{5-(Furan-2-Yl)-1,2-Oxazol-3-Ylmethyl}Propanamide represents a significant advancement in organic chemistry with broad implications across multiple disciplines.